Cas no 88145-29-3 (5H-2,3-Benzodiazepine, 1-(4-fluorophenyl)-7,8-dimethoxy-4-methyl-)

• Product Name: 5H-2,3-Benzodiazepine, 1-(4-fluorophenyl)-7,8-dimethoxy-4-methyl-
• CAS No: 88145-29-3
• MF: C₁₈H₁₇FN₂O₂
• MW: 312.338187932968
• CID: 643315
• PubChem ID: 13500523
• Update Time: 2025-04-19

5H-2,3-Benzodiazepine, 1-(4-fluorophenyl)-7,8-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-2,3-Benzodiazepine, 1-(4-fluorophenyl)-7,8-dimethoxy-4-methyl-
• 1-(4-fluorophenyl)-7,8-dimethoxy-4-methyl-5H-2,3-benzodiazepine
• DTXSID50542329
• 88145-29-3

• Inchi： 1S/C18H17FN2O2/c1-11-8-13-9-16(22-2)17(23-3)10-15(13)18(21-20-11)12-4-6-14(19)7-5-12/h4-7,9-10H,8H2,1-3H3
• InChI Key： NCINNMULFGLUHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=C(C(=CC=2CC(C)=NN=1)OC)OC

Computed Properties

• Exact Mass: 312.12740595g/mol
• Monoisotopic Mass: 312.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.2Ų